Cas no 28981-13-7 (thieno[2,3-c]pyridin-7-ol)

• Product Name: thieno[2,3-c]pyridin-7-ol
• CAS No: 28981-13-7
• MF: C₇H₅NOS
• MW: 151.185700178146
• MDL: MFCD21876064
• CID: 237694
• PubChem ID: 4983386
• Update Time: 2025-10-31

thieno[2,3-c]pyridin-7-ol Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridin-7(6H)-one
• 6H-thieno[2,3-c]pyridin-7-one
• 4,5-Dihydro-1-oxo-thieno<2,3-c>pyridine
• 7-oxo-6,7-dihydrothieno<2,3-c>pyridine
• thieno[2,3-c]pyridin-7-ol
• 6H,7H-thieno[2,3-c]pyridin-7-one
• SCHEMBL390375
• SY042413
• RIYCFWXOWRQFFK-UHFFFAOYSA-N
• CHEMBL3344064
• MFCD00122278
• SCHEMBL15391120
• AS-60250
• FT-0741879
• 28981-13-7
• Z1216812547
• DTXSID40407236
• A924599
• PB42472
• EN300-182695
• W10320
• 6H-thieno[2, 3-c]pyridin-7-one
• CS-0035928
• AKOS016011721
• thieno[2,3-c]pyridin-7(6H)one
• DB-003787

• MDL： MFCD21876064
• Inchi： 1S/C7H5NOS/c9-7-6-5(1-3-8-7)2-4-10-6/h1-4H,(H,8,9)
• InChI Key： RIYCFWXOWRQFFK-UHFFFAOYSA-N
• SMILES： S1C=CC2C=CNC(C1=2)=O

Computed Properties

• Exact Mass: 151.00900
• Monoisotopic Mass: 151.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• Boiling Point: 406.0±45.0℃ at 760 mmHg
• PSA: 61.36000
• LogP: 2.00190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on thieno[2,3-c]pyridin-7-ol

Recent Advances in the Study of Thieno[2,3-c]pyridin-7-ol (CAS: 28981-13-7) and Its Applications in Chemical Biology and Medicine

Thieno[2,3-c]pyridin-7-ol (CAS: 28981-13-7) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile pharmacological properties and potential applications in drug discovery. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and therapeutic potential. The compound's unique structural features, including the fused thiophene and pyridine rings, make it a promising scaffold for the development of novel bioactive molecules.

Recent studies have highlighted the role of thieno[2,3-c]pyridin-7-ol as a key intermediate in the synthesis of various pharmacologically active compounds. For instance, researchers have successfully utilized this scaffold to develop inhibitors targeting protein kinases, which are implicated in numerous diseases, including cancer and inflammatory disorders. The compound's ability to modulate kinase activity has been demonstrated through in vitro and in vivo studies, showcasing its potential as a lead compound for further optimization.

One of the most notable advancements in this area is the development of thieno[2,3-c]pyridin-7-ol derivatives with enhanced selectivity and potency. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives that exhibited nanomolar affinity for specific kinase targets. These derivatives were further evaluated in preclinical models, where they demonstrated significant antitumor activity with minimal off-target effects. Such findings underscore the compound's potential as a therapeutic agent.

In addition to its kinase inhibitory properties, thieno[2,3-c]pyridin-7-ol has also been explored for its antimicrobial and antiviral activities. Recent research has identified several derivatives with potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). Moreover, preliminary studies suggest that certain derivatives may exhibit inhibitory effects against viral proteases, making them candidates for antiviral drug development.

The synthesis of thieno[2,3-c]pyridin-7-ol and its derivatives has also seen significant methodological improvements. Recent publications have described more efficient and scalable synthetic routes, which are crucial for large-scale production and further clinical development. For example, a 2022 study in Organic Letters detailed a one-pot synthesis approach that significantly reduced the number of steps and improved overall yield, making the compound more accessible for research and industrial applications.

Despite these promising developments, challenges remain in the clinical translation of thieno[2,3-c]pyridin-7-ol-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Ongoing research is focused on overcoming these hurdles by designing analogs with improved pharmacokinetic properties.

In conclusion, thieno[2,3-c]pyridin-7-ol (CAS: 28981-13-7) represents a highly promising scaffold in chemical biology and medicinal chemistry. Its diverse pharmacological activities, coupled with recent advancements in synthesis and derivative development, position it as a valuable candidate for future drug discovery efforts. Continued research in this area is expected to yield novel therapeutics with significant clinical impact.